ethyl 1-[2-(3-chlorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: ethyl 1-[2-(3-chlorophenyl)-2-hydroxyethyl]triazole-4-carboxylate
• InChI: InChI=1S/C13H14ClN3O3/c1-2-20-13(19)11-7-17(16-15-11)8-12(18)9-4-3-5-10(14)6-9/h3-7,12,18H,2,8H2,1H3
• InChI Key: GRJXLNKESGEWHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=N1)CC(C2=CC(=CC=C2)Cl)O
• Molecular Formula: C13H14ClN3O3
• Molecular Weight: 295.72 g/mol

Description

The compound “ethyl 1-[2-(3-chlorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylate” is a complex organic molecule that contains several functional groups. It has a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known to bind readily in the biological system with a variety of enzymes and receptors, showing versatile biological activities.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions take place. For example, the triazole ring in the compound could potentially undergo various reactions.

Scientific Research Applications

Antiviral Research

Indole derivatives have been reported to show potential in antiviral research. .

Antitubercular Activity

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Cancer Treatment

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Microbial Infections

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Treatment of Disorders

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Synthetic Chemistry

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Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure with this compound, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological processes, including cell signaling and regulation .

Mode of Action

It can be inferred from related compounds that it likely interacts with its targets through a nucleophilic addition-elimination reaction . This interaction may result in changes to the target’s function, potentially influencing various physiological processes.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The compound may affect these pathways by interacting with key enzymes or receptors, leading to downstream effects on cellular function.

Result of Action

Based on the biological activities of related indole derivatives, it can be inferred that this compound may have potential therapeutic effects against a variety of disorders .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with care and use appropriate safety measures, such as avoiding contact with skin and eyes.

Future Directions

Triazole compounds have been the focus of much research due to their versatile biological activities. Future research could explore the synthesis of new triazole derivatives, their biological activities, and potential applications in medicine.